Cas no 29817-45-6 (2-(1-Adamantanyl)ethyl acetate)

• Product Name: 2-(1-Adamantanyl)ethyl acetate
• CAS No: 29817-45-6
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 2927384
• Update Time: 2025-10-23

2-(1-Adamantanyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(Adamantan-1-yl)ethyl acetate
• 2-(1-ADAMANTANYL)ETHYL ACETATE
• 2-(1-Adamantanyl)ethyl acetate

• Inchi： 1S/C14H22O2/c1-10(15)16-3-2-14-7-11-4-12(8-14)6-13(5-11)9-14/h11-13H,2-9H2,1H3
• InChI Key： YTFCITZYEJCLAO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 222.161979940 g/mol
• Monoisotopic Mass: 222.161979940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 222.32

Additional information on 2-(1-Adamantanyl)ethyl acetate

Exploring the Versatile Applications of 2-(1-Adamantanyl)ethyl acetate (CAS No. 29817-45-6)

In the realm of specialty chemicals, 2-(1-Adamantanyl)ethyl acetate (CAS No. 29817-45-6) stands out as a unique compound with a fascinating molecular structure and diverse applications. This ester derivative, featuring the rigid adamantane moiety, has garnered significant attention from researchers and industry professionals alike. Its chemical stability, coupled with the distinctive properties imparted by the adamantyl group, makes it a valuable building block in organic synthesis and material science.

The structural uniqueness of 2-(1-Adamantanyl)ethyl acetate stems from its combination of the adamantane cage with an ethyl acetate functional group. This configuration offers exceptional thermal stability and chemical resistance, properties that are highly sought after in advanced material applications. Recent studies have focused on its potential as a precursor for high-performance polymers, where the adamantane derivatives contribute to enhanced mechanical strength and thermal endurance.

One of the most exciting developments in 2-(1-Adamantanyl)ethyl acetate research involves its role in pharmaceutical intermediates. The adamantane structure is known to improve drug bioavailability and membrane permeability, making this compound particularly interesting for medicinal chemistry applications. Researchers are investigating its potential in developing novel drug delivery systems, especially for central nervous system (CNS) targeting medications.

In the field of advanced materials, 2-(1-Adamantanyl)ethyl acetate has shown promise as a component in specialty coatings. The adamantyl-containing compounds impart remarkable durability and resistance to environmental factors, making them ideal for protective coatings in harsh environments. This application aligns well with current industry trends toward more sustainable and long-lasting material solutions.

The synthesis and production of 2-(1-Adamantanyl)ethyl acetate have seen significant advancements in recent years. Modern catalytic methods have improved yield and purity, making this compound more accessible for research and industrial applications. These process improvements are particularly relevant given the growing demand for high-purity specialty chemicals in various high-tech industries.

From an environmental perspective, 2-(1-Adamantanyl)ethyl acetate presents interesting characteristics. The stability of the adamantane core suggests potential for developing more persistent materials with reduced environmental impact over their lifecycle. This aspect is becoming increasingly important as industries seek to balance performance with sustainability considerations.

The market for adamantane derivatives like 2-(1-Adamantanyl)ethyl acetate has shown steady growth, driven by expanding applications in pharmaceuticals, advanced materials, and specialty chemicals. Industry analysts predict continued demand growth, particularly in Asia-Pacific markets where pharmaceutical and electronics manufacturing are rapidly expanding.

Quality control and analytical methods for 2-(1-Adamantanyl)ethyl acetate have become more sophisticated, with advanced chromatographic and spectroscopic techniques now routinely employed. These developments ensure consistent product quality and facilitate the compound's use in sensitive applications such as pharmaceutical synthesis.

Future research directions for 2-(1-Adamantanyl)ethyl acetate may explore its potential in emerging fields like nanotechnology and renewable energy applications. The unique structural features of adamantane-based compounds could offer novel solutions in these cutting-edge technologies, opening new avenues for scientific and commercial exploration.

For researchers and industry professionals seeking reliable sources of 2-(1-Adamantanyl)ethyl acetate, it's essential to work with reputable suppliers who can provide comprehensive technical data and consistent quality. Proper handling and storage recommendations should always be followed to maintain the compound's integrity and performance characteristics.

In conclusion, 2-(1-Adamantanyl)ethyl acetate (CAS No. 29817-45-6) represents a fascinating intersection of structural chemistry and practical applications. Its unique properties derived from the adamantane moiety continue to inspire innovation across multiple scientific and industrial domains, making it a compound worth watching in the coming years.